Cas no 5470-70-2 (methyl 6-methylpyridine-3-carboxylate)

• Product name: methyl 6-methylpyridine-3-carboxylate
• CAS No: 5470-70-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00006340
• CID: 45948
• PubChem ID: 24857177

methyl 6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methylnicotinate
• Methyl 6-methylpyridine-3-carboxylate
• 6-Methylnicotinic acid methyl ester
• Methyl-6-methylnicotinate
• 3-PYRIDINECARBOXYLIC ACID, 6-METHYL-, METHYL ESTER
• 6-methylnicotinate
• 6-Methyl-nicotinic acid methyl ester
• Methyl 6-Methylnicot
• 6-Methylpyridine-3-carboxylic Acid Methyl Ester
• 3-(Methoxycarbonyl)-6-methylpyridine
• 5-Methoxycarbonyl-2-methylpyridine
• 6-Methyl-3-pyridinecarboxylic acid methylester
• Methyl6-methyl-3-pyridinecarboxylate
• Methyl 6-methylaminonicotinate
• Methyl6-methylnicotinate
• 6-Methyl nicotinic acid methyl ester
• YA0K0CM5PK
• DTXSID80282781
• NSC-27973
• AKOS009117898
• SY002953
• FS-1777
• AM20061310
• NS00126193
• methyl 2-methyl-5-pyridinecarboxylate
• Methyl 6-methyl-3-pyridinecarboxylate
• CHEMBL3126027
• UNII-YA0K0CM5PK
• BCP26781
• Methyl 6-methylpyridin-3-carboxylate
• 2-BENZYLAMINO-CYCLOHEXANECARBOXYLICACIDHYDROCHLORIDE
• 6-Methyl-3-pyridinecarboxylic acid methyl ester
• Methyl 6-methylpyridine-3-carboxylate, 97%
• SCHEMBL64763
• 5-Methoxycarbonyl-2-methyl-pyridine
• methyl 6-methyl nicotinate
• AC-1358
• NSC27973
• FT-0621241
• 5470-70-2
• Q-101980
• MFCD00006340
• Q27294418
• 6-Methyl(pyridine-3-carboxylic acid)methyl ester
• Etoricoxib impurity E
• CS-M0627
• HY-76047
• M1893
• 6-methyl-pyridine-3-carboxylic acid methyl ester
• EN300-42459
• Z237546062
• SB40776
• Methyl-6-methylnictinate
• DB-005451
• ALBB-026631
• methyl 6-methylpyridine-3-carboxylate

• MDL： MFCD00006340
• Inchi： 1S/C8H9NO2/c1-6-3-4-7(5-9-6)8(10)11-2/h3-5H,1-2H3
• InChI Key： VYPPZXZHYDSBSJ-UHFFFAOYSA-N
• SMILES： O=C(OC)C1=CN=C(C)C=C1
• BRN： 122940

Computed Properties

• Exact Mass: 151.063329g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.063329g/mol
• Monoisotopic Mass: 151.063329g/mol
• Topological Polar Surface Area: 39.2Ų
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Light yellow solid or liquid
• Density: 1.2023 (rough estimate)
• Melting Point: 34-37 °C (lit.)
• Boiling Point: 160°C/106mmHg(lit.)
• Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
• Refractive Index: 1.5810 (estimate)
• Stability/Shelf Life: N/A
• PSA: 39.19000
• LogP: 1.17660
• Sensitiveness: Sensitive to air
• Solubility: Not determined

methyl 6-methylpyridine-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26

methyl 6-methylpyridine-3-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-methylpyridine-3-carboxylate

Introduction to Methyl 6-methylpyridine-3-carboxylate (CAS No. 5470-70-2)

Methyl 6-methylpyridine-3-carboxylate (CAS No. 5470-70-2) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of both a methyl group and a carboxylate moiety in its structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of methyl 6-methylpyridine-3-carboxylate is C₉H₁₁O₂, reflecting its composition of carbon, hydrogen, and oxygen atoms. This simple yet intricate structure allows for a wide range of chemical modifications, making it a preferred choice for researchers aiming to develop novel therapeutic agents. The compound's stability under various reaction conditions further enhances its utility in synthetic pathways.

In recent years, the pharmaceutical industry has seen a surge in the demand for pyridine derivatives due to their broad spectrum of biological activities. Methyl 6-methylpyridine-3-carboxylate has been extensively studied for its potential role in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. Its ability to serve as a precursor for more complex molecules has made it an indispensable tool in medicinal chemistry.

One of the most compelling aspects of methyl 6-methylpyridine-3-carboxylate is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern drug design, with many FDA-approved drugs containing heterocyclic moieties. The compound's pyridine core provides a stable framework that can be functionalized to create diverse pharmacophores. This flexibility has led to numerous patents and research publications exploring its applications.

The synthesis of methyl 6-methylpyridine-3-carboxylate typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with the growing trend in green chemistry, where efficiency and environmental sustainability are paramount.

Recent studies have highlighted the importance of methyl 6-methylpyridine-3-carboxylate in the development of antiviral agents. The compound's structural features allow it to interact with viral enzymes and proteins, inhibiting their function and thereby reducing viral replication. Researchers have reported promising results in preclinical trials using derivatives of this compound as potential treatments for RNA viruses.

In addition to its pharmaceutical applications, methyl 6-methylpyridine-3-carboxylate finds use in agrochemical research. Its derivatives have shown efficacy as herbicides and fungicides, contributing to the development of sustainable agricultural practices. The ability to modify its structure allows scientists to fine-tune its biological activity, ensuring optimal performance in different environmental conditions.

The analytical characterization of methyl 6-methylpyridine-3-carboxylate is another area where advancements have been made. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed insights into its molecular structure and purity. These tools are essential for ensuring that the compound meets the stringent standards required for industrial and pharmaceutical use.

The future prospects of methyl 6-methylpyridine-3-carboxylate are vast, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are driving innovation in this field, leading to the discovery of novel derivatives with enhanced properties. As our understanding of molecular interactions deepens, so too does the potential for this compound to contribute to groundbreaking therapies.

In conclusion, methyl 6-methylpyridine-3-carboxylate (CAS No. 5470-70-2) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and versatile reactivity make it a valuable asset in drug development and material science. As research continues to uncover new applications for this compound, its importance is only set to grow.